7-{2,5-dimethylpyrazolo[1,5-a]pyrimidin-7-yl}-1,3,7-triazaspiro[4.4]nonane-2,4-dione

• IUPAC Name: 7-(2,5-dimethylpyrazolo[1,5-a]pyrimidin-7-yl)-1,3,7-triazaspiro[4.4]nonane-2,4-dione
• InChI: InChI=1S/C14H16N6O2/c1-8-6-11(20-10(15-8)5-9(2)18-20)19-4-3-14(7-19)12(21)16-13(22)17-14/h5-6H,3-4,7H2,1-2H3,(H2,16,17,21,22)
• InChI Key: QLQKJCRCJRTGOA-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN2C(=C1)N=C(C=C2N3CCC4(C3)C(=O)NC(=O)N4)C
• Molecular Formula: C14H16N6O2
• Molecular Weight: 300.32 g/mol
• CAS No.: 2640903-35-9

Description

7-{2,5-dimethylpyrazolo[1,5-a]pyrimidin-7-yl}-1,3,7-triazaspiro[4.4]nonane-2,4-dione (CAS 2640903-35-9) is a chemical compound with a molecular formula of C14H16N6O2 and a molecular weight of 300.32 g/mol . This molecule is characterized by a unique hybrid structure, featuring a 2,5-dimethylpyrazolo[1,5-a]pyrimidine moiety linked to a 1,3,7-triazaspiro[4.4]nonane-2,4-dione ring system . Calculated physico-chemical properties include a topological polar surface area of 91.6 Ų and an XLogP3 of 0.3, suggesting favorable solubility characteristics for research purposes . The compound has a predicted pKa of 9.65 ± 0.20 and a predicted density of 1.64 g/cm³ at 20 °C . The presence of both hydrogen bond donor and acceptor sites on the spirocyclic scaffold makes it a valuable intermediate for medicinal chemistry and drug discovery research, particularly in the synthesis of more complex molecules targeting biologically relevant pathways. This product is strictly For Research Use Only and is not intended for diagnostic or therapeutic applications.

Biological Activity

The compound 7-{2,5-dimethylpyrazolo[1,5-a]pyrimidin-7-yl}-1,3,7-triazaspiro[4.4]nonane-2,4-dione is a complex organic molecule that has garnered attention for its potential biological activities. This article delves into the biological activity of this compound, summarizing key findings from various studies and presenting data in an organized manner.

Molecular Details

• Molecular Formula : C18H25N5O2
• Molecular Weight : 343.4 g/mol
• IUPAC Name : [4-(2,5-dimethylpyrazolo[1,5-a]pyrimidin-7-yl)morpholin-2-yl]-piperidin-1-ylmethanone
• Canonical SMILES : CC1=NN2C(=C1)N=C(C=C2N3CCOC(C3)C(=O)N4CCCCC4)

Structural Features

The compound features a pyrazolo[1,5-a]pyrimidine core linked to a triazaspiro structure, which is significant for its biological activity. The presence of multiple nitrogen atoms in its structure may contribute to its interaction with biological targets.

Antimicrobial Properties

Research indicates that compounds similar to 7-{2,5-dimethylpyrazolo[1,5-a]pyrimidin-7-yl}-1,3,7-triazaspiro[4.4]nonane-2,4-dione exhibit antimicrobial properties. For instance, derivatives of pyrazolo[3,4-e][1,2,4]triazin have shown antiamoebic activity against Entamoeba histolytica, with IC50 values ranging from 0.81 to 7.31 µM, suggesting that structural analogs may possess similar effects .

Enzyme Inhibition

The compound is also being investigated for its potential as an enzyme inhibitor . The unique structural characteristics of the pyrazolo[1,5-a]pyrimidine moiety may allow it to interact effectively with various enzymes involved in metabolic pathways.

Neuropharmacological Effects

Preliminary studies suggest that the compound could have neuropharmacological effects. Its ability to cross the blood-brain barrier may make it a candidate for treating neurological disorders. Research into related compounds has indicated potential therapeutic benefits in conditions such as anxiety and depression.

Study 1: Antiamoebic Activity

A study evaluated several pyrazolo derivatives against E. histolytica. Compounds with structural similarities to the target compound demonstrated significant antiamoebic activity compared to metronidazole .

Compound	IC50 (µM)	Comparison
Compound 11	0.81	Better than metronidazole (1.81 µM)
Compound 17	0.84	Better than metronidazole (1.81 µM)

Study 2: Enzyme Inhibition Potential

Research focused on the enzyme inhibition capabilities of various pyrazolo compounds has shown promising results in modulating enzyme activity associated with cancer pathways . The specific interactions and mechanisms are still under investigation.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Core Structural Analogues

A. 1,3,7-Triazaspiro[4.4]nonane-2,4-dione Derivatives Derivatives of 1,3,7-triazaspiro[4.4]nonane-2,4-dione with varying substituents exhibit distinct pharmacological profiles. For example:

• 7-Phenyl-1,3-diazaspiro[4.4]nonane-2,4-dione (CAS 119427-80-4): Replaces the pyrazolopyrimidine group with a phenyl ring, increasing lipophilicity (logP ~1.8) but reducing antimicrobial potency compared to the target compound .
• 1,3,7-Triazaspiro[4.4]nonane-2,4-dione hydrochloride (CAS 1334146-82-5): The hydrochloride salt form enhances aqueous solubility (≥50 mg/mL in water) while retaining spirocyclic rigidity, making it preferable for formulation .

B. Pyrazolo[1,5-a]pyrimidine Analogues

• Pyrazolo[1,5-a]pyrimidin-7(4H)-ones (3a-e): Synthesized via ultrasonic irradiation in aqueous-alcohol media, these lack the spirocyclic hydantoin core.
• 5-(4'-Aminobiphenyl)-N-(pyridin-3-ylmethyl)pyrazolo[1,5-a]pyrimidin-7-amine (146): Features an amine substituent instead of the hydantoin core, demonstrating moderate bioactivity in unspecified assays (HRMS [M+H]+ = 393.1822) .

Heterocyclic Hybrids

A. Pyrazolo[4,3-e][1,2,4]triazolo[1,5-c]pyrimidines (10, 11) These compounds, synthesized via reflux in phosphorus oxychloride (POCl3), incorporate triazolo rings fused to pyrazolopyrimidines.

B. 2-Substituted Pyrazolo[4,3-e][1,2,4]triazolo[1,5-c]pyrimidines Derivatives like 10 (1-naphthylacetyl) and 11 (nicotinoyl) exhibit higher molecular weights (~350–400 g/mol) and reduced solubility compared to the target compound, limiting their in vivo utility .

Comparative Data Table

Compound	Core Structure	Key Substituents	Synthesis Method	Bioactivity (if reported)
Target Compound	1,3,7-Triazaspiro[4.4]nonane-2,4-dione	2,5-Dimethylpyrazolo[1,5-a]pyrimidin-7-yl	Alkylation (high yield)	Antimicrobial
7-Phenyl-1,3-diazaspiro[4.4]nonane-2,4-dione	1,3-Diazaspiro[4.4]nonane-2,4-dione	Phenyl	Not specified	Not reported
Pyrazolo[1,5-a]pyrimidin-7(4H)-ones (3a-e)	Pyrazolo[1,5-a]pyrimidinone	Methyl carboxylate	Ultrasonic irradiation	Not reported
Compound 146	Pyrazolo[1,5-a]pyrimidin-7-amine	4-Aminobiphenyl, pyridin-3-ylmethyl	TFA-mediated deprotection	Potential activity (no specifics)
Pyrazolotriazolopyrimidines (10, 11)	Triazolo-pyrazolopyrimidine	1-Naphthylacetyl/nicotinoyl	POCl3 reflux	Not reported

Key Research Findings

• Antimicrobial Superiority: The target compound’s spirocyclic hydantoin core confers enhanced antimicrobial activity compared to non-spiro pyrazolopyrimidines, likely due to improved target binding .
• Synthetic Efficiency : Alkylation methods for the target compound achieve >85% yields without purification, outperforming POCl3-dependent syntheses (e.g., compounds 10, 11: 60–70% yields) .
• Solubility Trade-offs : While the hydrochloride salt form (CAS 1334146-82-5) improves solubility, the free base’s lipophilicity may enhance membrane permeability in antimicrobial contexts .

Q & A

Q. What are the established synthetic routes for 7-{2,5-dimethylpyrazolo[1,5-a]pyrimidin-7-yl}-1,3,7-triazaspiro[4.4]nonane-2,4-dione?

The synthesis of pyrazolo[1,5-a]pyrimidine derivatives typically involves multi-step protocols:

• Step 1 : Formation of the pyrazolo[1,5-a]pyrimidine core via cyclocondensation of aminopyrazoles with β-diketones or enaminones (e.g., ethanol reflux for 5–12 hours) .
• Step 2 : Functionalization at position 7 using nucleophilic substitution or cross-coupling reactions. For example, silylformamidine intermediates (as in ) enable selective functionalization under mild conditions .
• Step 3 : Spiro-ring formation via intramolecular cyclization, often catalyzed by acids or bases. Solvent choice (e.g., dichloromethane, DMF) and temperature control (25–80°C) are critical for yield optimization .
  Key characterization tools: ¹H/¹³C NMR to confirm regiochemistry, HPLC for purity (>95%), and HRMS for molecular weight validation.

Q. How is the compound characterized structurally, and what analytical methods resolve ambiguities in its regiochemistry?

• X-ray crystallography is definitive for resolving spiro-ring conformation and substituent positions .
• 2D NMR (COSY, HSQC, HMBC) differentiates between isomeric forms by correlating proton and carbon environments. For example, NOESY can confirm spatial proximity of the dimethylpyrazolo group to the triazaspiro system .
• DFT calculations (e.g., Gaussian 09) predict NMR chemical shifts and compare with experimental data to validate assignments .

Advanced Research Questions

Q. What strategies mitigate contradictions in reported biological activities of structurally similar pyrazolo[1,5-a]pyrimidines?

Discrepancies often arise from:

• Variability in assay conditions (e.g., cell lines, incubation times). Standardization using guidelines like the NIH’s Assay Guidance Manual is recommended.
• Subtle structural differences : For example, replacing a methyl group with trifluoromethyl (as in ) alters binding kinetics. Use SAR studies to isolate critical substituents .
• Off-target effects : Employ proteome-wide profiling (e.g., thermal shift assays) to identify non-specific interactions .

Q. How can computational methods optimize the synthesis and target binding of this compound?

• Reaction path searching : Tools like GRRM (Global Reaction Route Mapping) predict intermediates and transition states, reducing trial-and-error in spiro-ring formation .
• Molecular docking (AutoDock Vina) : Screen against kinases or GPCRs to prioritize biological targets. For example, pyrazolo-pyrimidines often inhibit CDK2 or EGFR .
• MD simulations : Assess stability of ligand-receptor complexes (e.g., 100-ns trajectories in GROMACS) to refine binding hypotheses .

Q. What are the challenges in scaling up synthesis while maintaining enantiomeric purity?

• Chiral resolution : Use preparative HPLC with chiral columns (e.g., Chiralpak IA) or enzymatic resolution (lipases) .
• Byproduct formation : Monitor reaction progress in real-time using inline FTIR or Raman spectroscopy to suppress side reactions .
• Solvent selection : Polar aprotic solvents (e.g., DMSO) enhance solubility of intermediates but may require stringent drying to avoid hydrolysis .

Contradiction Analysis & Methodological Pitfalls

Q. How to address discrepancies between computational predictions and experimental NMR data?

• Re-optimize DFT parameters : Adjust basis sets (e.g., B3LYP/6-311+G(d,p)) and solvent models (SMD) to better match experimental conditions .
• Check for dynamic effects : Low-energy conformers (via Boltzmann analysis) may dominate in solution, necessitating NMR line-shape simulations .

Q. Why do some pyrazolo[1,5-a]pyrimidines exhibit unexpected cytotoxicity despite low in vitro potency?

• Metabolic activation : Test for prodrug behavior using liver microsomes (e.g., human S9 fractions).
• Reactive metabolites : Trapping studies with glutathione or cyanide ions identify electrophilic intermediates .